Cas no 871089-17-7 (N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide
• CAS No: 871089-17-7
• MF: C₂₇H₃₁N₃O₄S
• MW: 493.617745637894
• CID: 6220215
• PubChem ID: 16232744
• Update Time: 2025-10-28

N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590934
• N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide
• 871089-17-7
• AKOS001395140
• Z33362711

• Inchi： 1S/C27H31N3O4S/c31-25(18-27-15-20-12-21(16-27)14-22(13-20)17-27)28-29-26(32)23-6-8-24(9-7-23)30-35(33,34)11-10-19-4-2-1-3-5-19/h1-11,20-22,30H,12-18H2,(H,28,31)(H,29,32)/b11-10+
• InChI Key： BYLHHVGOKSMSKQ-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NNC(CC12CC3CC(CC(C3)C1)C2)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 493.20352765g/mol
• Monoisotopic Mass: 493.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide

N-(4-{N'-[2-(Adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 871089-17-7, named N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities, as evidenced by recent research studies.

Structural Analysis and Key Features

The molecular structure of this compound is characterized by the presence of an adamantanyl group, which is known for its rigid and stable framework. This group is attached to a hydrazinecarbonyl moiety, which plays a crucial role in enhancing the compound's reactivity and selectivity. Additionally, the molecule contains a sulfonamide group, which contributes to its solubility and bioavailability. The combination of these functional groups makes this compound highly versatile and suitable for a wide range of applications.

Recent Research Findings

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to inhibit specific enzymes and proteins, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cancer-related kinases, suggesting its potential use in anti-cancer therapies.

Moreover, this compound has shown remarkable properties in material science applications. Its unique structural features make it an excellent candidate for the development of advanced materials with enhanced mechanical and thermal stability. A 2023 research paper reported that incorporating this compound into polymer matrices significantly improved the materials' durability under extreme conditions.

Synthesis and Characterization

The synthesis of N-(4-{N'-[2-(adamantan-1-yl)acetyl]hydrazinecarbonyl}phenyl)-2-phenylethene-1-sulfonamide involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the preparation of the adamantanyl derivative, followed by the coupling reaction with the hydrazinecarbonyl group, and finally, the introduction of the sulfonamide moiety.

Advanced characterization techniques such as HPLC, MS, and NMR spectroscopy have been employed to confirm the purity and structure of the compound. These analyses have provided valuable insights into its molecular composition and functional group interactions, further validating its potential for various applications.

Applications and Future Prospects

The versatility of this compound opens up numerous avenues for its application across different industries. In the pharmaceutical sector, its enzyme-inhibiting properties make it a strong candidate for drug development programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition, this compound holds promise in the field of biotechnology, where it can be utilized as a building block for constructing complex biomolecules or as a stabilizing agent in biocatalytic systems. Its ability to enhance material properties also positions it as a valuable additive in the manufacturing of high-performance polymers and composites.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and reduce costs. Furthermore, efforts are being made to explore its potential in emerging areas such as nanotechnology and green chemistry, where sustainable synthesis methods are highly valued.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is crucial for responsible use. Preliminary studies indicate that this compound exhibits low toxicity under standard experimental conditions; however, further investigations are required to fully assess its safety profile.

In terms of environmental impact, researchers are exploring eco-friendly synthesis routes that minimize waste generation and energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

Conclusion

References